Cas no 503072-50-2 (4-Pyrimidinecarboxylic acid, 2-phenoxy-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-phenoxy-
• CAS No: 503072-50-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 1565158
• Update Time: 2024-08-24

4-Pyrimidinecarboxylic acid, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-phenoxy-

• Inchi： 1S/C11H8N2O3/c14-10(15)9-6-7-12-11(13-9)16-8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： XCQBXQWVOZDGTH-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=NC=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 216.05354

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 450.1±37.0 °C(Predicted)
• PSA: 72.31
• pka: 2.56±0.10(Predicted)